N-[2-(benzoylamino)-3-(2-furyl)acryloyl]phenylalanine
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Description
“N-[2-(benzoylamino)-3-(2-furyl)acryloyl]phenylalanine” is a complex organic compound. It likely contains a benzoylamino group, a furyl group, an acryloyl group, and a phenylalanine residue .
Molecular Structure Analysis
The molecular structure of this compound would likely be quite complex, given the presence of multiple functional groups. The benzoylamino and furyl groups would likely contribute to the aromaticity of the compound, while the acryloyl group could potentially introduce unsaturation. The phenylalanine residue would likely contribute to the chiral nature of the compound .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely depend on the specific arrangement of its functional groups. For example, the presence of an acryloyl group could potentially make the compound reactive, while the aromatic groups could contribute to its stability .Mechanism of Action
Future Directions
properties
IUPAC Name |
2-[[(E)-2-benzamido-3-(furan-2-yl)prop-2-enoyl]amino]-3-phenylpropanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N2O5/c26-21(17-10-5-2-6-11-17)24-19(15-18-12-7-13-30-18)22(27)25-20(23(28)29)14-16-8-3-1-4-9-16/h1-13,15,20H,14H2,(H,24,26)(H,25,27)(H,28,29)/b19-15+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJAPOZLDDRRELC-XDJHFCHBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(C(=O)O)NC(=O)C(=CC2=CC=CO2)NC(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)CC(C(=O)O)NC(=O)/C(=C\C2=CC=CO2)/NC(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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